Cas no 2228639-46-9 ({1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol)

• Product Name: {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol
• CAS No: 2228639-46-9
• MF: C₁₃H₁₆F₂O₂
• MW: 242.261751174927
• CID: 6027779
• PubChem ID: 165686253
• Update Time: 2025-06-10

{1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol
• {1-[3-(difluoromethoxy)-4-methylphenyl]cyclobutyl}methanol
• 2228639-46-9
• EN300-1963611

• Inchi： 1S/C13H16F2O2/c1-9-3-4-10(7-11(9)17-12(14)15)13(8-16)5-2-6-13/h3-4,7,12,16H,2,5-6,8H2,1H3
• InChI Key： KTKHRUZMUGRUNT-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)C1(CO)CCC1)F

Computed Properties

• Exact Mass: 242.11183607g/mol
• Monoisotopic Mass: 242.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol

Chemical Profile of {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol (CAS No. 2228639-46-9)

{1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol (CAS No. 2228639-46-9) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of cyclobutyl-substituted aromatic alcohols, featuring a phenyl ring modified with a {difluoromethoxy} group and a methyl substituent, all connected to a cyclobutyl moiety through a methylene bridge. The presence of these functional groups imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The chemical structure of this compound can be described in detail as follows: the core of the molecule consists of a cyclobutane ring, which is a four-membered saturated hydrocarbon cycle. This cyclobutyl group is linked to a phenyl ring at the 1-position, which is further substituted at the 3-position with a {difluoromethoxy} group (-OCH₂CF₂) and at the 4-position with a methyl group (-CH₃). The alcohol functional group (-OH) is attached to the methylene carbon that connects the cyclobutyl ring to the phenyl ring. This arrangement creates a molecule with multiple points of interaction, which could be exploited for binding to biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activities of {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol with greater accuracy. Studies have suggested that the {difluoromethoxy} group, known for its ability to enhance metabolic stability and binding affinity, could play a crucial role in modulating the activity of this compound. Additionally, the methyl substituent on the phenyl ring may influence the overall electronic distribution and steric hindrance, affecting how the molecule interacts with biological receptors.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial experiments have shown that it exhibits moderate activity against certain enzymatic targets, suggesting its possible utility as an intermediate in the synthesis of more potent therapeutic agents. The cyclobutyl moiety, while less common in drug candidates compared to other saturated rings like cyclohexane or tetrahydropyran, has been found to enhance solubility and bioavailability in some cases. This could be particularly advantageous for developing oral formulations.

The synthesis of {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol presents several challenges due to its complex structure. Traditional synthetic routes often involve multi-step processes with careful regioselective functionalization. Advanced techniques such as cross-coupling reactions and transition metal catalysis have been employed to streamline these processes. For instance, palladium-catalyzed Buchwald-Hartwig coupling has been utilized to form carbon-carbon bonds between aryl halides and amines, which are key steps in constructing the phenylcyclobutyl core.

One of the key considerations in designing synthetic strategies for this compound is ensuring high selectivity to avoid unwanted byproducts. The presence of multiple reactive sites necessitates precise control over reaction conditions. For example, protecting group strategies may be employed to temporarily mask reactive functional groups during synthesis, allowing for selective modification at other sites before deprotection.

As research progresses, {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol may find applications beyond its initial scope. Its unique structural features make it an attractive scaffold for designing novel molecules with enhanced pharmacological properties. Researchers are exploring modifications such as varying substituents on the phenyl ring or introducing additional functional groups into the cyclobutyl moiety to fine-tune activity profiles.

The development of new analytical techniques has also contributed to a better understanding of this compound's behavior in various environments. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. High-performance liquid chromatography (HPLC) is commonly used for purification and quantification purposes.

The potential applications of {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of compounds known for their bioactivity in these fields, suggesting possible utility as an intermediate or lead compound for further development.

In conclusion, {1-3-(difluoromethoxy)-4-methylphenylcyclobutyl}methanol (CAS No. 2228639-46-9) represents an intriguing molecule with significant potential in medicinal chemistry and related fields. Its complex structure, featuring multiple functional groups, offers opportunities for designing novel therapeutic agents with tailored biological activities. Continued research into its synthesis, pharmacology, and applications will likely uncover new possibilities for its use in drug discovery and industrial chemistry.